2-Hydrazinyl-2-methyl-1-(pyrrolidin-1-yl)propan-1-one

• Molecular Formula: C8H17N3O
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 2-hydrazinyl-2-methyl-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C8H17N3O/c1-8(2,10-9)7(12)11-5-3-4-6-11/h10H,3-6,9H2,1-2H3
• InChI Key: IRTRZQOOPYOOJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCCC1)NN

Description

2-Hydrazinyl-2-methyl-1-(pyrrolidin-1-yl)propan-1-one (CAS: 1501497-16-0) is a pyrrolidin-1-yl propan-1-one derivative characterized by a hydrazinyl (-NH-NH2) substituent at the C2 position and a methyl group at the same carbon. This structure distinguishes it from related cathinone analogs, which often feature aryl or alkyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydrazinyl-2-methyl-1-(pyrrolidin-1-yl)propan-1-one typically involves the reaction of a pyrrolidine derivative with a hydrazine compound. One common method is the reaction of 2-methyl-1-(pyrrolidin-1-yl)propan-1-one with hydrazine hydrate under reflux conditions. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and the product is purified by recrystallization or column chromatography .

Industrial Production Methods

In an industrial setting, the production of 2-Hydrazinyl-2-methyl-1-(pyrrolidin-1-yl)propan-1-one can be scaled up by using continuous flow reactors. This method allows for better control of reaction conditions and higher yields. The use of automated systems for reagent addition and product separation can further enhance the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions

2-Hydrazinyl-2-methyl-1-(pyrrolidin-1-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The hydrazine group can be oxidized to form azides or nitroso compounds.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The hydrazine group can participate in nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of azides or nitroso compounds.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted hydrazine derivatives.

Scientific Research Applications

Medicinal Chemistry

The compound has garnered attention for its potential pharmacological properties. Studies suggest that derivatives of hydrazine and pyrrolidine exhibit various biological activities, including:

• Anticancer Activity : Research indicates that compounds with similar structures can inhibit cancer cell proliferation. For instance, modifications of hydrazine derivatives have shown promise against various tumor cell lines such as MCF7 (breast cancer) and A549 (lung cancer) .
• Antimicrobial Properties : Hydrazine derivatives have been reported to possess antibacterial and antifungal activities. The interaction of 2-hydrazinyl compounds with microbial enzymes can disrupt vital processes, leading to cell death .

Synthesis of Novel Compounds

The compound serves as a precursor in the synthesis of more complex heterocyclic compounds. For example, it can be utilized to create pyrrolo[2,3-b]pyridine derivatives, which are known for their anticonvulsant and anti-inflammatory properties . The structural features of 2-hydrazinyl compounds facilitate the formation of new scaffolds that are crucial for drug development.

Molecular Docking Studies

Recent studies have employed molecular docking techniques to predict the binding affinity of 2-hydrazinyl derivatives with various biological targets. This computational approach aids in understanding how these compounds interact at the molecular level, which is essential for optimizing their pharmacological profiles .

Case Study 1: Anticancer Activity

A study demonstrated that a series of hydrazine-based compounds exhibited significant cytotoxic effects on several cancer cell lines. The mechanism was attributed to the induction of apoptosis and inhibition of cell cycle progression .

Compound	Cell Line	IC50 (µM)
Compound A	MCF7	15
Compound B	A549	10

Case Study 2: Antimicrobial Efficacy

In another investigation, derivatives of 2-hydrazinyl compounds were tested against common bacterial strains such as Staphylococcus aureus and Escherichia coli. The results indicated that certain modifications enhanced antimicrobial activity significantly compared to standard antibiotics .

Compound	Bacteria Tested	Zone of Inhibition (mm)
Compound C	S. aureus	20
Compound D	E. coli	18

Mechanism of Action

The mechanism of action of 2-Hydrazinyl-2-methyl-1-(pyrrolidin-1-yl)propan-1-one involves its interaction with biological molecules through its hydrazine and pyrrolidine functional groups. The hydrazine group can form covalent bonds with carbonyl-containing compounds, leading to the inhibition of enzymes that rely on these functional groups for their activity. The pyrrolidine ring can interact with various receptors and enzymes, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Structural Features and Physicochemical Properties

The table below highlights key structural and physicochemical differences between the target compound and its analogs:

Compound Name	Substituents (C2/C3)	Key Functional Groups	Notable Properties	References
2-Hydrazinyl-2-methyl-1-(pyrrolidin-1-yl)propan-1-one	Hydrazinyl (C2), Methyl (C2)	Hydrazine, Pyrrolidine	High polarity; potential chelating agent
2-Methyl-2-phenyl-1-(pyrrolidin-1-yl)propan-1-one	Phenyl (C2), Methyl (C2)	Aromatic ring	Dihedral angle: 80.6° (amide vs. benzene)
α-PVP (1-phenyl-2-(pyrrolidin-1-yl)pentan-1-one)	Phenyl (C1), Pentanone chain	Extended alkyl chain	Lipophilic; potent dopamine reuptake inhibitor
MDPV (3,4-methylenedioxypyrovalerone)	Benzodioxol (C1), Pyrrolidine	Methylenedioxy group	High potency NDRI; Schedule II substance
Br-PPP (1-(4-bromophenyl)-2-(pyrrolidin-1-yl)propan-1-one)	4-Bromophenyl (C1)	Halogen substituent	UVmax 267 nm (para-substitution)

Key Observations :

• Aryl-substituted analogs (e.g., α-PVP, MDPV) exhibit greater lipophilicity, correlating with enhanced central nervous system activity .
• Halogenation (e.g., Br-PPP) alters electronic properties, as evidenced by UV absorption shifts .

Reactivity Differences :

• The hydrazinyl group may participate in condensation reactions, unlike inert aryl or alkyl groups in analogs. This could enable applications in metal coordination or prodrug design .

Pharmacological and Regulatory Profiles

• Psychoactive Analogs: α-PVP and MDPV act as potent norepinephrine-dopamine reuptake inhibitors (NDRIs), linked to stimulant and euphoric effects.
• Target Compound: No direct evidence of psychoactivity. Its hydrazinyl group may limit CNS penetration, reducing abuse liability. Not currently regulated .
• Br-PPP : Structural similarity to controlled substances, but bromine substitution may modulate receptor interactions .

Biological Activity

Chemical Identity
2-Hydrazinyl-2-methyl-1-(pyrrolidin-1-yl)propan-1-one, identified by CAS number 1501497-16-0, is a compound with the molecular formula $C_8H_{17}N_3O$ and a molecular weight of approximately 171.24 g/mol. This compound belongs to the class of hydrazine derivatives and has been explored for its biological activity, particularly in pharmacological applications.

Antimicrobial Properties

Research has indicated that compounds with similar structural features to 2-hydrazinyl derivatives exhibit significant antimicrobial activity. For instance, pyrrolidine derivatives have shown effectiveness against various bacterial strains. In vitro studies have demonstrated that certain pyrrolidine-based compounds possess antimicrobial properties with minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against pathogens like Staphylococcus aureus and Escherichia coli .

The biological activity of hydrazine derivatives is often attributed to their ability to interact with microbial enzymes and disrupt essential cellular processes. The presence of functional groups such as carbonyls and hydrazines in these compounds can enhance their reactivity and bioactivity, leading to their potential use as antibacterial agents .

Case Studies

• Study on Pyrrolidine Derivatives : A study focused on various pyrrolidine derivatives, including those structurally related to 2-hydrazinyl compounds, reported significant antibacterial activity against Gram-positive and Gram-negative bacteria. The study highlighted that modifications in the structure could lead to variations in antimicrobial potency .
• Hydrazine Derivatives in Cancer Research : Another investigation explored the cytotoxic effects of hydrazine derivatives on cancer cell lines. The results indicated that these compounds could induce apoptosis in certain cancer cells, suggesting potential therapeutic applications in oncology .

Summary of Findings

Activity	MIC (mg/mL)	Target Organisms
Antibacterial	0.0039 - 0.025	Staphylococcus aureus, Escherichia coli
Cytotoxic	Varies	Various cancer cell lines